Cas no 1339915-95-5 (1-(4-fluoro-2-methoxyphenyl)ethan-1-ol)

• Product Name: 1-(4-fluoro-2-methoxyphenyl)ethan-1-ol
• CAS No: 1339915-95-5
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• MDL: MFCD11520990
• CID: 5178668
• PubChem ID: 58304117
• Update Time: 2026-03-05

1-(4-fluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-2-methoxyphenyl)ethanol
• 1-(4-fluoro-2-methoxyphenyl)ethan-1-ol
• SB85301

• MDL： MFCD11520990
• Inchi： 1S/C9H11FO2/c1-6(11)8-4-3-7(10)5-9(8)12-2/h3-6,11H,1-2H3
• InChI Key： AQZVUWCKRCLTJL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-fluoro-2-methoxyphenyl)ethan-1-ol

Introduction to 1-(4-fluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 1339915-95-5)

1-(4-fluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 1339915-95-5) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, also referred to as 4-fluoro-2-methoxyphenethyl alcohol, belongs to the class of phenolic alcohols and is characterized by its fluorinated aromatic ring and methoxy substituent, which contribute to its distinct chemical behavior.

The structure of 1-(4-fluoro-2-methoxyphenyl)ethan-1-ol consists of a benzene ring substituted with a fluorine atom at the para position and a methoxy group at the ortho position. The hydroxymethyl group (-CH₂OH) is attached directly to the benzene ring, forming a secondary alcohol. This arrangement of substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound in synthetic chemistry and materials science.

Recent studies have highlighted the potential of 1-(4-fluoro-2-methoxyphenyl)ethan-1-ol as a building block for the synthesis of advanced materials, including fluorinated polymers and aromatic alcohols. Its ability to undergo various chemical transformations, such as oxidation, reduction, and condensation reactions, has made it a versatile precursor in organic synthesis. For instance, researchers have explored its use in the preparation of fluorinated polyurethanes, which exhibit enhanced thermal stability and mechanical properties compared to conventional polyurethanes.

In addition to its role in materials science, 1-(4-fluoro-2-methoxyphenyl)ethan-1-ol has shown promise in the field of medicinal chemistry. Its fluorinated aromatic ring provides opportunities for designing bioactive molecules with improved pharmacokinetic profiles. Recent investigations have focused on its potential as a lead compound for the development of anticancer agents and neuroprotective drugs, where its ability to modulate cellular signaling pathways has been extensively studied.

The synthesis of 1-(4-fluoro-2-methoxyphenyl)ethan-1-ol typically involves multi-step processes that combine aromatic substitution reactions with alcohol formation techniques. One common approach involves the nucleophilic aromatic substitution of a suitable fluorobenzene derivative with a methoxy group followed by hydroxylation or reduction steps to introduce the hydroxymethyl group. Researchers have optimized these processes to achieve high yields and purity levels, ensuring scalability for industrial applications.

From an environmental perspective, understanding the fate and transport of 1-(4-fluoro-2-methoxyphenyl)ethan-1